Cas no 173419-92-6 (6-Methyloctan-2-amine)

6-Methyloctan-2-amine structure
6-Methyloctan-2-amine structure
Product Name:6-Methyloctan-2-amine
CAS No:173419-92-6
MF:C9H21N
MW:143.26974272728
CID:5756400
PubChem ID:18000080
Update Time:2023-12-26

6-Methyloctan-2-amine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7262283
    • CS-0276603
    • EN300-6506196
    • 173419-92-6
    • 6-methyloctan-2-amine
    • AKOS013830548
    • 2-Octanamine, 6-methyl-
    • 6-Methyloctan-2-amine
    • Inchi: 1S/C9H21N/c1-4-8(2)6-5-7-9(3)10/h8-9H,4-7,10H2,1-3H3
    • InChI Key: CVCJEAFOKGNKCC-UHFFFAOYSA-N
    • SMILES: NC(C)CCCC(C)CC

Computed Properties

  • Exact Mass: 143.167399674g/mol
  • Monoisotopic Mass: 143.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 71.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.789±0.06 g/cm3(Predicted)
  • Boiling Point: 181.0±8.0 °C(Predicted)
  • pka: 11.03±0.35(Predicted)

6-Methyloctan-2-amine Pricemore >>

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Enamine
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$1797.0 2023-05-31
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EN300-6506196-1.0g
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